benzaldehyde (2-methyl-6-phenyl-4-pyrimidinyl)hydrazone

• IUPAC Name: N-[(E)-benzylideneamino]-2-methyl-6-phenylpyrimidin-4-amine
• InChI: InChI=1S/C18H16N4/c1-14-20-17(16-10-6-3-7-11-16)12-18(21-14)22-19-13-15-8-4-2-5-9-15/h2-13H,1H3,(H,20,21,22)/b19-13+
• InChI Key: XKYHFCYLUGYBKZ-CPNJWEJPSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NN=CC2=CC=CC=C2)C3=CC=CC=C3
• Isomeric SMILES: CC1=NC(=CC(=N1)N/N=C/C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H16N4
• Molecular Weight: 288.3 g/mol

Description

Benzaldehyde (2-methyl-6-phenyl-4-pyrimidinyl)hydrazone is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is also known as MPHPH and has been found to have potential therapeutic applications due to its unique chemical properties.

Mechanism of Action

The mechanism of action of MPHPH involves the inhibition of topoisomerase II, an enzyme that is essential for the replication and transcription of DNA. MPHPH binds to the enzyme and prevents it from performing its function, leading to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
MPHPH has been found to have a low toxicity profile and does not exhibit any significant adverse effects on normal cells. It has been shown to selectively target cancer cells without affecting the normal cells. MPHPH has also been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using MPHPH in lab experiments include its high potency, low toxicity, and selective targeting of cancer cells. However, the limitations include the need for further studies to determine its pharmacokinetic and pharmacodynamic properties.

Future Directions

There are several future directions for the research on MPHPH. One of the areas of interest is the development of novel drug delivery systems for MPHPH to improve its bioavailability and efficacy. Another area of research is the investigation of its potential use in combination with other chemotherapeutic agents to enhance its anti-cancer activity. Furthermore, the development of MPHPH analogs with improved pharmacokinetic and pharmacodynamic properties is also an area of interest.

Synthesis Methods

The synthesis of MPHPH involves the reaction of benzaldehyde and 2-methyl-6-phenylpyrimidine-4-carbohydrazide in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain a pure and high yield product.

Scientific Research Applications

MPHPH has been found to exhibit potent anti-cancer activity against various cancer cell lines. It has been shown to induce apoptosis (programmed cell death) in cancer cells by activating certain signaling pathways. MPHPH has also been found to inhibit the growth and proliferation of cancer cells by interfering with their DNA synthesis.